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Compound of Interest

Compound Name: NAB-14

Cat. No.: B609391 Get Quote

Disclaimer: Specific disposal procedures for the novel research compound NAB-14 (CAS

1237541-73-9) are not publicly available. This document provides essential guidance based on

general best practices for the safe handling and disposal of uncharacterized chemical

compounds. Researchers must consult their institution's Environmental Health and Safety

(EHS) department and refer to the Safety Data Sheet (SDS) provided by the supplier for

definitive protocols. Treat NAB-14 as a hazardous substance until its properties are fully

characterized.

NAB-14 is a selective negative allosteric modulator for GluN2C/2D-containing NMDA glutamate

receptors. Due to its novel nature, a comprehensive understanding of its reactivity, toxicity, and

environmental fate is likely incomplete. Therefore, a cautious approach to its disposal is

paramount to ensure the safety of laboratory personnel and to minimize environmental impact.

Key Properties of NAB-14
While a complete safety profile is not available, the following information has been compiled

from available sources. This data should be used to inform a comprehensive risk assessment

prior to handling and disposal.
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Property Data

CAS Number 1237541-73-9

Molecular Formula C₂₀H₂₁N₃O₃

Molecular Weight 351.40 g/mol

Appearance White to gray powder

Solubility DMSO: 2 mg/mL

Storage Temperature 2-8°C

Known Hazards Hazards not fully known. Treat as hazardous.

General Protocol for Disposal of Novel Research
Compounds
The following is a generalized protocol for the safe disposal of research-grade chemicals like

NAB-14. This procedure should be adapted to comply with institutional and local regulations.

1. Waste Characterization and Segregation:

Initial Assessment: Treat NAB-14 waste as hazardous. Do not mix it with non-hazardous

waste.

Waste Streams: Segregate waste containing NAB-14 from other chemical waste streams to

avoid unintended reactions. Incompatible chemicals should never be mixed.

Solid vs. Liquid Waste: Separate solid waste (e.g., contaminated personal protective

equipment (PPE), weighing boats) from liquid waste (e.g., solutions containing NAB-14).

2. Containerization and Labeling:

Primary Container: Use a chemically compatible, leak-proof container with a secure lid for

collecting NAB-14 waste. For liquid waste, do not fill the container to more than 80%

capacity to allow for expansion.
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Labeling: Immediately label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "NAB-14" and CAS number: "1237541-73-9"

An indication of the hazards (e.g., "Toxicity Unknown," "Caution: Research Chemical")

The accumulation start date (the date the first drop of waste was added)

The name of the principal investigator and laboratory location

3. Storage:

Designated Area: Store the waste container in a designated satellite accumulation area that

is at or near the point of generation.

Secondary Containment: Place the primary waste container in a secondary container, such

as a chemical-resistant tub, to contain any potential spills.

Incompatible Materials: Ensure that the storage area does not contain incompatible

chemicals.

4. Disposal:

Contact EHS: Once the waste container is full or has been in accumulation for the maximum

allowable time according to your institution's policies, contact your Environmental Health and

Safety (EHS) department to arrange for pickup.

Provide Information: Be prepared to provide the EHS office with all available information

about NAB-14, including the information from the supplier's SDS.

Do Not Dispose Down the Drain: Do not dispose of NAB-14, or any solutions containing it,

down the sink.

Do Not Dispose in Regular Trash: Do not dispose of solid waste contaminated with NAB-14
in the regular trash.
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Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of a novel

research chemical like NAB-14.
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General workflow for laboratory chemical waste disposal.
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By adhering to these general guidelines and consulting with institutional safety professionals,

researchers can ensure the safe and compliant disposal of novel compounds like NAB-14,

thereby protecting themselves, their colleagues, and the environment.

To cite this document: BenchChem. [Prudent Disposal of NAB-14: A Guide for Laboratory
Personnel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609391#nab-14-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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